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Compound of Interest

Compound Name: 3-Chloro-5-iodo-pyridin-2-ol

Cat. No.: B1321761 Get Quote

An In-depth Technical Guide to CAS Number 97966-02-4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known properties and

commercial availability of the chemical compound identified by CAS number 97966-02-4. The

information is compiled from various chemical and supplier databases.

Chemical Identity and Properties
The compound with CAS number 97966-02-4 is chemically known as 3-Chloro-5-iodo-
pyridin-2-ol. It is a halogenated pyridine derivative.

Table 1: General Chemical Properties
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Property Value Source

CAS Number 97966-02-4 [1][2][3][4]

IUPAC Name
3-chloro-5-iodo-1H-pyridin-2-

one
[3]

Synonyms

3-chloro-5-iodopyridin-2-ol, 3-

chloro-2-hydroxy-5-

iodopyridine

[1][5]

Molecular Formula C5H3ClINO [2][3][4]

Molecular Weight 255.44 g/mol [2][3][4][6]

Canonical SMILES C1=C(C(=O)NC=C1I)Cl [3]

Table 2: Physicochemical Properties

Property Value Source

Appearance Light yellow to yellow solid [2]

Storage Temperature 2-8°C, protect from light [2]

Purity Typically offered at ≥95% [6][7][8]

Note: Detailed experimental data on other physicochemical properties such as melting point,

boiling point, and solubility are not consistently reported across public sources.

Synthesis
While detailed experimental protocols for the synthesis of 3-Chloro-5-iodo-pyridin-2-ol are not

extensively published in readily accessible literature, it is understood to be synthesized from

precursor molecules. One available resource indicates its synthesis involves iodine and 5-

chloro-6... (the full precursor name is not provided in the snippet).[5] For specific and detailed

synthesis protocols, researchers are advised to consult specialized chemical synthesis

literature or contact custom synthesis providers.
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Research Applications and Signaling Pathways
Currently, there is a notable lack of publicly available research literature detailing the specific

applications of 3-Chloro-5-iodo-pyridin-2-ol in drug development or its involvement in

biological signaling pathways. This compound is primarily categorized as a building block for

organic synthesis.[7][8] Its utility would likely be in the synthesis of more complex molecules for

screening in drug discovery programs.

Due to the absence of published research on its biological activity, no signaling pathway

diagrams or detailed experimental protocols for its use in biological assays can be provided at

this time.

Commercial Availability
3-Chloro-5-iodo-pyridin-2-ol is available from a variety of chemical suppliers, indicating its

accessibility for research and development purposes. The compound is typically sold in

quantities ranging from milligrams to kilograms.

Table 3: Selected Suppliers

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1321761?utm_src=pdf-body
https://buildingblock.bocsci.com/products/pyridines-3197.html?opl=1&page=24
https://www.acints.com/products?rspyridine=1&filter=1&doFilter=1
https://www.benchchem.com/product/b1321761?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier Location Notes

Angel Pharmatech Ltd. -
Offers the compound with

product number AG161975.

Bide Pharmatech Ltd. - Listed as a supplier.[1]

BLD Pharmatech Co., Limited Cincinnati, OH, USA

Offers the compound with

product number BD313991

and 95%+ purity.

ChemicalBook -
A platform listing multiple

suppliers.[1]

MolCore -

Specializes in high-purity

manufacturing of this

compound.[4]

Shanghai Macklin Biochemical

Co., Ltd
Shanghai, China

Provides various package

sizes from 100mg to 5g.

BOC Sciences -

Offers the compound as a

building block with 98% purity

(Catalog: BB077041).[7]

EON Biotech - Lists the compound for sale.[9]

ND Pharma & Biotech -

An industrial supplier with a

broad catalog of chemical

entities.[10]

This is not an exhaustive list. Researchers are encouraged to consult various chemical supplier

directories for additional options and to request quotations for current pricing and availability.

Logical Workflow for Procurement
For researchers interested in acquiring this compound, the following workflow is recommended.

Caption: A typical workflow for sourcing and procuring chemical reagents.

Conclusion
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CAS number 97966-02-4, or 3-Chloro-5-iodo-pyridin-2-ol, is a readily available chemical

intermediate. While its physicochemical properties are partially documented, there is a

significant gap in the public domain regarding its specific applications in drug discovery,

detailed experimental protocols, and its effects on biological pathways. Researchers interested

in this molecule will find it accessible for synthetic chemistry endeavors, but its biological role

remains an open area for investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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